Cas no 17678-19-2 (Furyl Hydroxymethyl Ketone)

• Product Name: Furyl Hydroxymethyl Ketone
• CAS No: 17678-19-2
• MF: C₆H₆O₃
• MW: 126.110042095184
• MDL: MFCD02181128
• CID: 153258
• PubChem ID: 519466
• Update Time: 2025-06-08

Furyl Hydroxymethyl Ketone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-furanyl)-2-hydroxy-
• 1-(2-furanyl)-2-hydroxy-Ethanone
• 2-Furylhydroxymethylketone
• FURYL HYDROXYMETHYL KETONE
• 1-(2furyl)-2-hydroxyethanone
• 2-(1-Oxo-2-hydroxyethyl)furan
• 2-(2'-Hydroxyacetyl)furan
• 2-(Hydroxyacetyl)furan
• Ketone, 2-furyl hydroxymethyl
• 1-(2-Furyl)-2-hydroxyethanone
• 1-(furan-2-yl)-2-hydroxyethanone
• Ethanone, 1-(2-furanyl)-2-hydroxy-
• AS-79007
• J-011227
• AKOS011306086
• MFCD02181128
• SY131034
• 1-(furan-2-yl)-2-hydroxyethan-1-one
• A911908
• RSZZMVPSHLKFQY-UHFFFAOYSA-N
• CS-0320794
• DTXSID40938853
• 2-Furyl hydroxymethyl ketone
• 2-hydroxyacetylfuran
• 1-(2-Furyl)-2-hydroxyethanone #
• 17678-19-2
• 1-(2-FURANYL)-2-HYDROXYETHANONE
• UNII-9U7H4P11RD
• 9U7H4P11RD
• AC4738
• SCHEMBL51450
• Q27273231
• STL220791
• Furyl Hydroxymethyl Ketone

• MDL： MFCD02181128
• Inchi： 1S/C6H6O3/c7-4-5(8)6-2-1-3-9-6/h1-3,7H,4H2
• InChI Key： RSZZMVPSHLKFQY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CO)=O

Computed Properties

• Exact Mass: 126.03200
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44000
• LogP: 0.45460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones

Additional information on Furyl Hydroxymethyl Ketone

Chemical Profile of Furyl Hydroxymethyl Ketone (CAS No. 17678-19-2)

Furyl Hydroxymethyl Ketone (CAS No. 17678-19-2) is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by a furyl group attached to a hydroxymethyl ketone moiety, exhibits a broad spectrum of potential applications, particularly in the synthesis of bioactive molecules and as an intermediate in the development of novel therapeutic agents.

The structure of Furyl Hydroxymethyl Ketone (CAS No. 17678-19-2) consists of a five-membered aromatic ring (furyl) linked to a ketone group, which is further substituted with a hydroxymethyl group. This arrangement imparts distinct reactivity and binding capabilities, making it a valuable building block in organic synthesis. The furyl ring, known for its electron-rich nature, participates in various electrochemical and photochemical processes, while the hydroxymethyl group facilitates hydrogen bonding interactions, enhancing its solubility and compatibility with biological systems.

In recent years, Furyl Hydroxymethyl Ketone (CAS No. 17678-19-2) has been extensively studied for its role in the development of pharmaceutical intermediates. Its unique structural features make it an excellent candidate for the synthesis of heterocyclic compounds, which are prevalent in many drug molecules. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological properties. For instance, modifications to the furyl ring have led to the discovery of compounds with anti-inflammatory, analgesic, and antimicrobial activities.

One of the most compelling aspects of Furyl Hydroxymethyl Ketone (CAS No. 17678-19-2) is its potential in drug discovery and medicinal chemistry. The compound's ability to undergo selective functionalization allows chemists to tailor its structure for specific biological targets. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The furyl group's interaction with metal ions has also been explored, demonstrating its potential as a ligand in coordination chemistry applications.

The synthetic pathways for Furyl Hydroxymethyl Ketone (CAS No. 17678-19-2) have been optimized to ensure high yield and purity, making it commercially viable for industrial applications. Advanced catalytic methods have been developed to facilitate the introduction of the hydroxymethyl group without compromising the integrity of the furyl ring. These advancements have enabled large-scale production, supporting both academic research and industrial collaborations.

From a biological perspective, Furyl Hydroxymethyl Ketone (CAS No. 17678-19-2) has shown promise in modulating various cellular processes. Its derivatives have been tested for their effects on enzyme activity and receptor binding, revealing mechanisms that could lead to new therapeutic strategies. For example, studies have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting potential applications in managing metabolic disorders.

The spectroscopic and analytical techniques used to characterize Furyl Hydroxymethyl Ketone (CAS No. 17678-19-2) have evolved significantly, providing researchers with detailed insights into its molecular structure and behavior. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its properties and confirming the structural integrity of synthesized derivatives.

In conclusion, Furyl Hydroxymethyl Ketone (CAS No. 17678-19-2) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical research and chemical synthesis. As our understanding of its properties continues to grow, so too will its role in advancing medical science and industrial chemistry.